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Compound of Interest

Compound Name: Bax inhibitor peptide P5

Cat. No.: B12356216

Get Quote

Content Type: Technical Guide / Whitepaper Subject: Bax Inhibitor Peptide P5 (VPMLK)

Synonyms: BIP-V5, V5 Peptide, Cell-Penetrating Pentapeptide (CPP5)

Executive Summary
Bax Inhibitor Peptide P5 (also designated as V5 or BIP-V5) is a cell-permeable pentapeptide

designed to prevent mitochondrial apoptosis by inhibiting the pro-apoptotic protein Bax.[1]

Unlike many peptide therapeutics that require conjugation to bulky transporter sequences (e.g.,

HIV-TAT, Penetratin), P5 possesses intrinsic cell permeability.

This guide analyzes the physicochemical basis of P5’s uptake, its specific mechanism of

action, and validated protocols for its use in cytoprotection assays. It is intended for

researchers optimizing apoptosis inhibition in in vitro and in vivo models.

Physicochemical Properties & Sequence Identity
Confusion often arises regarding the nomenclature of Bax inhibitor peptides. Commercially,

"P5" and "V5" refer to the same pharmacophore derived from the Bax-binding domain of the

Ku70 protein.[2][3]
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Peptide Sequence and Structure
Property Specification

Sequence H-Val-Pro-Met-Leu-Lys-OH (VPMLK)

Molecular Weight 586.79 g/mol

Origin

Derived from the Bax-binding domain of Ku70

(residues 539–543 in mouse/rat; 578–582 in

human).

Solubility Soluble in water (up to 1 mg/mL) and DMSO.

Stability
Stable in cell culture media for ~72 hours (3

days).

Intrinsic Cell Permeability
The defining feature of P5 is its ability to cross cell membranes without the aid of

macromolecular carriers or transfection reagents.

Mechanism of Uptake: Research indicates that P5 uptake is energy-independent. Uptake

occurs efficiently at both 37°C and 4°C, ruling out classic endocytosis (which is inhibited at

low temperatures) as the primary route. This suggests a mechanism of direct translocation or

passive diffusion facilitated by the peptide's specific amphipathic character.

Localization: Upon entry, P5 distributes throughout the cytosol, where it interacts with

monomeric Bax.

Comparison to TAT-Peptides: Unlike TAT-conjugated peptides, which often get trapped in

endosomes, P5’s direct translocation allows for immediate cytosolic bioavailability.

Mechanism of Action
In healthy cells, the DNA repair protein Ku70 sequesters the pro-apoptotic protein Bax in the

cytosol, preventing it from damaging mitochondria. Apoptotic stress signals (e.g.,

chemotherapy, UV radiation) trigger the acetylation of Ku70, causing it to release Bax.
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P5 acts as a Ku70 mimetic. It binds to the exposed activation site of Bax, preventing the

conformational changes necessary for Bax to insert into the mitochondrial outer membrane

(MOM).

Signaling Pathway Diagram
The following diagram illustrates the intervention point of P5 within the apoptotic cascade.
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Figure 1: Mechanism of Action. P5 mimics Ku70, binding cytosolic Bax and preventing its

translocation to the mitochondria.[1][2][3]

Experimental Protocols
To ensure scientific integrity, the following protocols are designed with built-in controls.

Preparation and Handling
Reconstitution: Dissolve lyophilized P5 in sterile water or DMSO to a stock concentration of

10–20 mM.

Note: If using DMSO, ensure the final concentration in culture is <0.5% to avoid vehicle

toxicity.

Storage: Aliquot stock solution and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution: Dilute immediately before use in complete cell culture medium.

Cell Permeability & Cytoprotection Assay
Objective: Verify P5 uptake and inhibition of Bax-mediated apoptosis.

Reagents:

Target Cells (e.g., HeLa, HEK293, or primary neurons).

Apoptosis Inducer (e.g., Staurosporine, Etoposide).

P5 Peptide (VPMLK).[2]

Negative Control Peptide (Sequence: KLPVM - Scrambled/Mutant).

Viability Reagent (e.g., MTT, CellTiter-Glo, or Annexin V-FITC).

Workflow:
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Step Action Technical Rationale

1. Seeding

Seed cells at 1×10⁵ cells/mL in

6-well or 96-well plates.

Incubate overnight.

Ensures cells are in log-phase

growth.

2. Pre-treatment

Replace media with fresh

media containing 50–200 µM

P5. Incubate for 3 hours.

Allows sufficient time for

cytosolic accumulation of the

peptide.

3. Induction

Add Apoptosis Inducer (e.g., 1

µM Staurosporine) without

removing P5.

P5 must be present during the

stress event to sequester Bax.

4. Incubation

Incubate for 12–24 hours

(depending on inducer

kinetics).

Time required for Bax

translocation and caspase

activation in control cells.

5. Analysis
Measure cell viability or stain

for Cytochrome c release.

Quantifies the cytoprotective

effect relative to the Negative

Control.

Validation Workflow Diagram
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Figure 2: Validation Workflow. Comparative analysis of P5 efficacy against negative controls

and vehicle.

Therapeutic Applications & Limitations
Applications

Neuroprotection: P5 has shown efficacy in reducing neuronal death in models of ischemia

and glaucoma by preventing Bax-mediated mitochondrial damage.

Islet Transplantation: Pre-treatment of pancreatic islets with P5 improves graft survival by

inhibiting apoptosis triggered by isolation stress.

Chemotherapy Resistance Studies: Used to dissect the role of Bax in cancer cell drug

sensitivity.

Limitations
Concentration Dependence: High concentrations (50–200 µM) are often required due to the

passive nature of uptake and the stoichiometric binding required to inhibit the cellular pool of
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Bax.

Specificity: While highly specific to Bax, P5 does not inhibit Bak. In cells where Bak is the

dominant effector of apoptosis, P5 may show reduced efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BAX INHIBITOR PEPTIDE P5 | 579492-83-4 [chemicalbook.com]

2. Bax inhibitor peptide V5 | CAS 579492-81-2 | Tocris Bioscience [tocris.com]

3. merckmillipore.com [merckmillipore.com]

4. BAX Inhibiting Peptide V5 = 97 HPLC, lyophilized powder 579492-81-2 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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